Cas no 53123-88-9 (Rapamycin)

Rapamycin is a macrocyclic triene antibiotic with immunosuppressive and antiproliferative properties. Its key advantages lie in its ability to inhibit the mammalian target of rapamycin (mTOR) pathway, which can lead to reduced cell proliferation and activation of immune cells. This results in potential therapeutic applications for autoimmune diseases and cancer treatment.
Rapamycin structure
Rapamycin structure
Product Name:Rapamycin
CAS No:53123-88-9
MF:C51H79NO13
MW:914.1719
MDL:MFCD00867594
CID:56354
PubChem ID:134812764
Update Time:2025-08-13

Rapamycin Chemical and Physical Properties

Names and Identifiers

    • rapamycin from streptomyces*hygroscopicus
    • 23,27-EPOXY-3H-PYRIDO(2,1-C)(1,4)OXAAZACYCLOHENTRIACONTINE
    • AY 22989
    • NSC-226080
    • RAPA
    • RAPAMUNE
    • RAPAMYCIN
    • RAPAMYCIN, STREPTOMYCES HYGROSCOPICUS
    • RPM
    • SIROLIMUS
    • antibioticay22989
    • sila9268a
    • WYETH RAPAMYCIN, 1GM
    • RAPAMYCIN 1GM
    • RAPAMYCIN, STANDARD WITH MS, NMR RESULT
    • Rapamicin
    • Rapamicin(sirolimus )
    • Rapamycin (AY 22989, Sirolimus, RAPA,NSC 226080, Rapamune®)
    • Rapamycin (Sirolimus)
    • Sirolimus solution
    • Siroliums
    • &nbsp
    • 23,27-Epoxy-3H-pyrido[2,1-c][1,4]oxaazacyclohentriacontine,AY 22989,Sirolimus
    • Rapamycin from Streptomyces hygroscopicus
    • Resorcinol
    • 23,27-Epoxy-3H-pyrido[2,1-c][1,4]oxaazacyclohentriacontine
    • (-)-Rapamycin
    • Rapammune
    • sirolimusum
    • Antibiotic AY 22989
    • SILA 9268A
    • W36ZG6FT64
    • C51H79NO13
    • DSSTox_CID_3582
    • DSSTox_RID_77091
    • DSSTox_GSID_23582
    • Cypher
    • Supralimus
    • Wy 090217
    • I 2190A
    • I2190A
    • SIIA 9268A
    • AY-22989
    • Centchroman
    • BRD-K84937637-001-06-5
    • (3S,6R,7E,9R,10R,12R,14S,15E,17E,19E,21S,23S,26R,27R,34aS)-9,10,12,13,14,21,22,23,24,25,26,27,32,33,34,34a-Hexadecahydro-9,27-dihydroxy-3-[(1R)-2-[(1S,3R,4R)-4-hydroxy-3-methoxycyclohexyl]-1-methylethyl]-10,21-dimethoxy-6,8,12,14,20,26-hexamethyl-23,27-epoxy-3H-pyrido[2,1-c][1,4]oxaazacyclohentriacontine-1,5,11,28,29(4H,6H,31H)-pentone
    • BRD-K84937637-001-04-0
    • Rapamycin, VETRANAL(TM), analytical standard
    • (1R,9S,12S,15R,16E,18R,19R,21R,23S,24E,26E,28E,30S,32S,35R)-1,18-dihydroxy-12-{(2S)-1-[(1S,3R,4R)-4-hydroxy-3-methoxycyclohexyl]propan-2-yl}-19,30-dimethoxy-15,17,21,23,29,35-hexamethyl-11,36-dioxa-4-azatricyclo[30.3.1.0(4,9)]hexatriaconta-16,24,26,28-tetraene-2,3,10,14,20-pentone
    • UNM-0000358684
    • SIROLIMUS (USP-RS)
    • S01XA23
    • BiomolKI2_000084
    • DTXSID5023582
    • Z2568665260
    • Human Blood - Sirolimus
    • SIROLIMUS [WHO-DD]
    • (3S,6R,7E,9R,10R,12R,14S,15E,17E,19E,21S,23S,26R,27R,34aS)-9,10,12,13,14,21,22,23,24,25,26,27,32,33,34,34a-Hexadecahydro-9,27-dihydroxy-3-[(1R)-2-[(1S,3R,4R)-4-hydroxy-3-methoxycyclohexyl]-1-methylethyl]-10,21-dimethoxy-6,8,12,14,20,26-hexamethyl-23,27-ep
    • NSC-2260804
    • NCGC00021305-06
    • SIROLIMUS [ORANGE BOOK]
    • SIROLIMUS [MART.]
    • AC-722
    • CS-0063
    • NCGC00021305-05
    • 1fkb
    • HSDB 7284
    • L04AA10
    • Q32089
    • Rapamycin from Streptomyces hygroscopicus, >=95% (HPLC), powder
    • DE-109
    • Rapamycin (>85%)
    • BRD-K89626439-001-01-0
    • (1R,9S,12S,15R,16E,18R,19R,21R,23S,24E,26E,28E,30S,32S,35R)-1,18-Dihydroxy-12-((1R)-2-((1S,3R,4R)-4-hydroxy-3-methoxycyclohexyl)-1-methylethyl)-19,30-dimethoxy-15,17,21,23,29,35-hexamethyl-11,36-dioxa-4-azatricyclo(30.3.1.04,9)hexatriaconta-16,24,26,28-tetraene-2,3,10,14,20-pentaone
    • CS-0626126
    • (3S,6R,7E,9R,10R,12R,14S,15E,17E,19E,21S,23S,26R,27R,34aS)-9,27-dihydroxy-3-{(1R)-2-[(1S,3R,4R)-4-hydroxy-3-methoxycyclohexyl]-1-methylethyl}-10,21-dimethoxy-6,8,12,14,20,26-hexamethyl-9,10,12,13,14,21,22,23,24,25,26,27,32,33,34,34a-hexadecahydro-3H-23,27-epoxypyrido[2,1-c][1,4]oxazacyclohentriacontine-1,5,11,28,29(4H,6H,31H)-pentone
    • AKOS015961618
    • Fyarro (sirolimus albumin-bound particles)
    • M02444
    • 1pbk
    • (3S,6R,7E,9R,10R,12R,14S,15E,17E,19E,21S,23S,26R,27R,34aS)-4,9,10,12,13,14,21,22,23,24,25,26,27,32,33,34,34a-heptadecahydro-9,27-dihydroxy-3-[(1R)-2-[(1S,3,4R)-4-hydroxy-3-methoxycyclohexyl]-1-methylethyl]-10,21-dimethoxy-6,8,12,14,20,26-hexamethyl-223,27-Epoxy-3H-pyrido[2,1-c][1,4]oxaazacyclohentriacontine-1,5,11,28,29(6H,31H)-pentone
    • Npc-12g
    • SIROLIMUS [USAN]
    • DTXCID503582
    • Q-201659
    • Rapamycin Immunosuppressant Drug
    • (9S,15R,16E,18R,19R,21R,23S,24E,26E,28E,30S,32S,35R)-1,18-Dihydroxy-12-{(2R)-1-[(3R,4R)-4-hydroxy-3-methoxycyclohexyl]propan-2-yl}-19,30-dimethoxy-15,17,21,23,29,35-hexamethyl-11,36-dioxa-4-azatricyclo[30.3.1.04,9]hexatriaconta-16,24,26,28-tetraene-2,3,10,14,20-pentone
    • HY-10219G
    • SIROLIMUS [VANDF]
    • SIROLIMUS [INN]
    • SIROLIMUS (MART.)
    • 9,10,12,13,14,21,22,23,24,25,26,27,32,33,34,34a-Hexadecahydro-9,27-dihydroxy-3-((1R)-2-((1S,3R,4R)-4-hydroxy-3-methoxycyclohexyl)-1-methylethyl)-10,21-dimethoxy-6,8,12,14,20,26-hexamethyl-23,27-epoxy-3H-pyrido(2,1-c)(1,4)oxaazacyclohentriacontine-1,5,11,2
    • I-2190A
    • NSC226080
    • NCGC00021305-07
    • CCG-100684
    • (3S,6R,7E,9R,10R,12R,14S,15E,17E,19E,21S,23S,26R,27R,34 aS)-9,10,12,13,14,21,22,23,24,25,26,27,32,33,34,34a-Hex adecahydro-9,27-dihydroxy-3-[(1R)-2-[(1S,3R,4R)-4-hydro xy-3-methoxycyclohexyl]-1-methylethyl]-10,21-dimethoxy- 6,8,12,14,20,26-hexamethyl-23,27-ep
    • S1039
    • HYFTOR
    • AKOS015850976
    • LCP-Siro
    • 1,18-Dihydroxy-12-[2-(4-hydroxy-3-methoxy-cyclohexyl)-1-methyl-ethyl]-19,30-dimethoxy-15,17,21,23,29,35-hexamethyl-11,36-dioxa-4-aza-tricyclo[30.3.1.0*4,9*]hexatriaconta-16,24,26,28-tetraene-2,3,10,14,20-pentaone (Rapamycin)
    • CHEBI:9168
    • DB00877
    • GTPL6031
    • (3S,6R,7E,9R,10R,12R,14S,15E,17E,19E,21S,23S,26R,27R,34aS)-9,27-dihydroxy-3-((2R)-1-((1S,3R,4R)-4-hydroxy-3-methoxycyclohexyl)propan-2-yl)-10,21-dimethoxy-6,8,12,14,20,26-hexamethyl-9,10,12,13,14,21,22,23,24,25,26,27,32,33,34,34a-hexadecahydro-3H-23,27-epoxypyrido(2,1-c)(1,4)oxazacyclohentriacontine-1,5,11,28,29(4H,6H,31H)-pentone
    • Rapamycin/Sirolimus
    • SIROLIMUS [JAN]
    • HMS3403F11
    • (3S,6R,7E,9R,10R,12R,14S,15E,17E,19E,21S,23S,26R,27R,34aS)-9,27-dihydroxy-3-{(1R)-2-[(1S,3R,4R)-4-hydroxy-3-(methyloxy)cyclohexyl]-1-methylethyl}-6,8,12,14,20,26-hexamethyl-10,21-bis(methyloxy)-9,10,12,13,14,21,22,23,24,25,26,27,32,33,34,34a-hexadecahydro-3H-23,27-epoxypyrido[2,1-c][1,4]oxazacyclohentriacontine-1,5,11,28,29(6H,31H)-pentone
    • (3S,6R,7E,9R,10R,12R,14S,15E,17E,19E,21S,23S,26R,27R,34aS)-9,27-dihydroxy-3-{(2R)-1-[(1S,3R,4R)-4-hydroxy-3-methoxycyclohexyl]propan-2-yl}-10,21-dimethoxy-6,8,12,14,20,26-hexamethyl-9,10,12,13,14,21,22,23,24,25,26,27,32,33,34,34a-hexadecahydro-3H-23,27-epoxypyrido[2,1-c][1,4]oxazacyclohentriacontine-1,5,11,28,29(4H,6H,31H)-pentone
    • SCHEMBL3463
    • EVEROLIMUS IMPURITY A (EP IMPURITY)
    • SM-88 COMPONENT SIROLIMUS
    • HMS2089A21
    • Sirolimus [USAN:INN:BAN]
    • EX-A1044
    • HY-10219
    • HMS3884C03
    • (1R,9S,12S,15R,16E,18R,19R,21R,23S,24E,26E,28E,30S,32S,35R)-1,18-Dihydroxy-12-{(2S)-1-[(1S,3R,4R)-4-hydroxy-3-methoxycyclohexyl]propan-2-yl}-19,30-dimethoxy-15,17,21,23,29,35-hexamethyl-11,36-dioxa-4-azatricyclo[30.3.1.04,9]hexatriaconta-16,24,26,28-tetraene-2,3,10,14,20-pentone
    • QFJCIRLUMZQUOT-HPLJOQBZSA-N
    • Rapamycin from Streptomyces hygroscopicus, Vetec(TM) reagent grade, >=95%
    • Rapamycin (GMP)
    • FYARRO
    • (3 S ,6 R ,7 E ,9 R ,10 R ,12 R ,14 S ,15 E ,17 E , 19 E ,21 S ,23 S ,26 R ,27 R ,34a S )-9,10,12,13,14,21,22,23,24,25,26,27,32,33,34, 34a-hexadecahydro-9,27-dihydroxy-3-
    • UNII-W36ZG6FT64
    • (3S,6R,7E,9R,10R,12R,14S,15E,17E,19E,21S,23S,26R,27R,34aS)-9,10,12,13,14,21,22,23,24,25,26,27,32,33,34,34a-Hexadecahydro-9,27-dihydroxy-3-((1R)-2-((1S,3R,4R)-4-hydroxy-3-methoxycyclohexyl)-1-methylethyl)-10,21-dimethoxy-6,8,12,14,20,26-hexamethyl-23,27-epoxy-3H-pyrido(2,1-c)(1,4)oxaazacyclohentriacontine-1,5,11,28,29(4H,6H,31H)-pentone
    • WY-090217
    • (1R,9S,12S,15R,16E,18R,19R,21R,23S,24E,26E,28E,30S,32S,35R)-1,18-dihydroxy-12-((2S)-1-((1S,3R,4R)-4-hydroxy-3-methoxycyclohexyl)propan-2-yl)-19,30-dimethoxy-15,17,21,23,29,35-hexamethyl-11,36-dioxa-4-azatricyclo(30.3.1.0(4,9))hexatriaconta-16,24,26,28-tetraene-2,3,10,14,20-pentone
    • MS-R001
    • 53123-88-9
    • AS-11687
    • EVEROLIMUS IMPURITY A [EP IMPURITY]
    • SMR004701276
    • NAB-RAPAMYCIN COMPONENT RAPAMYCIN
    • (3S,6R,7E,9R,10R,12R,14S,15E,17E,19E,21S,23S,26R,27R,34aS)-9,27-dihydroxy-3-{(1R)-2-[(1S,3R,4R)-4-hydroxy-3-(methyloxy)cyclohexyl]-1-methylethyl}-6,8,12,14,20,26-hexamethyl-10,21-bis(methyloxy)-9,10,12,13,14,21,22,23,24,25,26,27,32,33,34,34a-hexadecahydro
    • A-275
    • RAPAMYCIN [MI]
    • SIROLIMUS [EMA EPAR]
    • SIROLIMUS [HSDB]
    • MLS006010168
    • CCRIS 9024
    • R0097
    • EC 610-965-5
    • BDBM50064359
    • Perceiva
    • RAP
    • SIROLIMUS [USP-RS]
    • BDBM36609
    • rapalimus
    • Rapamycin,Sirolimus,Rapamune
    • MFCD00867594
    • BIDD:PXR0165
    • NSC 226080
    • 23,27-Epoxy-3H-pyrido[2,1-c][1,4]oxaazacyclohentriacontine- 1,5,11,28,29(4H,6H,31H)-pentone, 9,10,12,13,14,21,22,23,24, 25,26,27,32,33,34,34a-hexadecahydro-9,27-dihydroxy- 3-[2-(4-hydroxy-3-methoxycyclohexyl)-1-methylethyl]- 10,21-dimethoxy-6,8,12,14,20,26-hexamethyl-, [3S-[3R*[S* (1R*,3S*,4S*)],6S*,7E,9S*,10S*,12S*,14R*,15E,17E,19E,21R*, 23R*,26S*,27S*,34aR*]]-
    • BRD-K84937637-001-11-5
    • STL570275
    • HY-10219GL
    • BRD-K84937637-001-09-9
    • BRD-K84937637-001-13-1
    • Rapamycin (GMP Like)
    • (3S,6R,7E,9R,10R,12R,14S,15E,17E,19E,21S,23S,26R,27R,34aS)-9,27-dihydroxy-3-{1-[(1S,3R,4R)-4-hydroxy-3-methoxycyclohexyl]propan-2-yl}-10,21-dimethoxy-6,8,12,14,20,26-hexamethyl-9,10,12,13,14,21,22,23,
    • CS-1010374
    • Rapamycin (Sirolimus)?
    • 24,25,26,27,32,33,34,34a-hexadecahydro-3H-23,27-epoxypy
    • Rapamycin
    • MDL: MFCD00867594
    • Inchi: 1S/C51H79NO13/c1-30-16-12-11-13-17-31(2)42(61-8)28-38-21-19-36(7)51(60,65-38)48(57)49(58)52-23-15-14-18-39(52)50(59)64-43(33(4)26-37-20-22-40(53)44(27-37)62-9)29-41(54)32(3)25-35(6)46(56)47(63-10)45(55)34(5)24-30/h11-13,16-17,25,30,32-34,36-40,42-44,46-47,53,56,60H,14-15,18-24,26-29H2,1-10H3/b13-11+,16-12-,31-17+,35-25+/t30-,32-,33-,34-,36-,37+,38+,39+,40-,42+,43+,44-,46-,47+,51-/m1/s1
    • InChI Key: QFJCIRLUMZQUOT-KADBNGAOSA-N
    • SMILES: O(C([H])([H])[H])[C@@]1([H])[C@@]([H])(C([H])([H])C([H])([H])[C@@]([H])(C([H])([H])[C@@]([H])(C([H])([H])[H])[C@]2([H])C([H])([H])C([C@@]([H])(C([H])=C(C([H])([H])[H])[C@]([H])([C@]([H])(C([C@]([H])(C([H])([H])[H])C([H])([H])[C@]([H])(C([H])([H])[H])C([H])=C([H])C([H])=C([H])C([H])=C(C([H])([H])[H])[C@]([H])(C([H])([H])[C@]3([H])C([H])([H])C([H])([H])[C@@]([H])(C([H])([H])[H])[C@@](C(C(N4C([H])([H])C([H])([H])C([H])([H])C([H])([H])[C@@]4([H])C(=O)O2)=O)=O)(O[H])O3)OC([H])([H])[H])=O)OC([H])([H])[H])O[H])C([H])([H])[H])=O)C1([H])[H])O[H] |c:35,66,70,t:62|

Computed Properties

  • Exact Mass: 913.55500
  • Monoisotopic Mass: 913.555142
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 65
  • Rotatable Bond Count: 6
  • Complexity: 1760
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 15
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 4
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 15
  • XLogP3: 6
  • Topological Polar Surface Area: 195
  • Molecular Weight: 914.2

Experimental Properties

  • Color/Form: powder
  • Density: 1.0352 (rough estimate)
  • Melting Point: 183-194°C
  • Boiling Point: 973°C at 760 mmHg
  • Flash Point: 2℃(35.6℉)(lit.)
  • Refractive Index: 1.5280 (estimate)
  • Solubility: ethanol: soluble2MM
  • Water Partition Coefficient: Soluble in DMSO at 50mg/ml or methanol at 25mg/mlSoluble in alcohol, dimethyl sulfoxide and dimethyl formamide. Insoluble in water.
  • PSA: 195.43000
  • LogP: 6.11850
  • Merck: 8114
  • Sensitiveness: Moisture Sensitive/Light Sensitive/Hygroscopic
  • Specific Rotation: -58.2° (MeOH)
  • Solubility: Insoluble in water

Rapamycin Security Information

  • Symbol: GHS08
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H371-H373
  • Warning Statement: P260-P264-P270-P308+P311-P405-P501
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:2
  • Hazard Category Code: S22: do not breathe dust. S24/25: prevent skin and eye contact.
  • Safety Instruction: S22-S24/25
  • RTECS:VE6250000
  • Hazardous Material Identification: Xi
  • Toxicity:LD50 in mice (mg/kg): 600 i.p.; >2,500 orally (Vézina)
  • Storage Condition:Powder -20°C 3 years   4°C 2 years *The compound is unstable in solutions, freshly prepared is recommended.
  • Safety Term:S22;S24/25
  • Risk Phrases:R36/38

Rapamycin Customs Data

  • HS CODE:2942000000
  • Customs Data:

    China Customs Code:

    2942000000

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(CAS:53123-88-9)Rapamycin
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Rapamycin Spectrogram

1H NMR 300 MHz DMSO
1H NMR
13C NMR
13C NMR
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